Cas no 1668-08-2 (L-Galactono-1,4-lactone)

• Product Name: L-Galactono-1,4-lactone
• CAS No: 1668-08-2
• MF: C₆H₁₀O₆
• MW: 178.140002727509
• MDL: MFCD00066466
• CID: 147123
• PubChem ID: 6857365
• Update Time: 2025-11-02

L-Galactono-1,4-lactone Chemical and Physical Properties

Names and Identifiers

• (3S,4S,5R)-5-((S)-1,2-Dihydroxyethyl)-3,4-dihydroxydihydrofuran-2(3H)-one
• L-Galactono-1,4-lactone
• (3S,4S,5R)-5-[(1S)-1,2-dihydroxyethyl]-3,4-dihydroxyoxolan-2-one
• L-Galactonic acid, g-lactone
• (3S,4S,5R)-5-(1,2-dihydroxyethyl)-3,4-dihydroxy-tetrahydrofuran-2-one
• (3S,4S,5R)-5-[(1S)-1,2-dihydroxyethyl]-3,4-dihydroxydihydrofuran-2(3H)-one (non-preferred name)
• Galactonolactone
• gamma-L-Galactonolactone
• L-(+)-Galactonic acid gamma-lactone
• NSC 25282
• L(+)-GALACTONO-1,4-LACTONE
• L(+)-GALACTONICACIDG-LACTONE
• L-GALACTONIC ACID GAMMA LACTONE
• L-(+)-Galactonic acid γ-lactone
• L(+)-GALACTONIC ACID GAMMA-LACTONE
• L-Galactono-1,4-lactone ,98%
• SCHEMBL419479
• NSC-25282
• L-galactonic acid-g-lactone
• CS-0211883
• SXZYCXMUPBBULW-NEEWWZBLSA-N
• L-galactonate-gamma-lactone
• MFCD00066466
• C01115
• 58UBG0IB0R
• PD132194
• AKOS016843608
• L-galactono-gamma-lactone
• L-GALACTONO-.GAMMA.-LACTONE
• L-Galactono-1,4-lactone, >=95.0% (GC)
• GALACTONIC ACID, .GAMMA.-LACTONE, L-
• CHEBI:17464
• L-Galactonic acid, gamma-lactone
• E84955
• UNII-58UBG0IB0R
• GALACTONIC ACID .GAMMA.-LACTONE, L-
• 1668-08-2
• Galactonic acid, gamma-lactone, L-
• Q27102410
• L-GALACTONIC ACID GAMMA-LACTONE
• L-Galactonic acid, .gamma.-lactone
• AS-59631
• Galactono-gamma-lactone, L-
• Galactonic acid gamma-lactone, L-
• DTXSID80904658
• L-galactonic acid-gamma-lactone
• L-Gulonic acid gamma-lactone
• D-Galactonic acid, gamma-lactone
• 1,4-D-Galactonolactone
• gamma-D-Galactonolactone
• D-galactono-1,4-lactone
• gamma-Gulonolactone
• D-galactonic acid gamma-lactone
• L-Gulono-gamma-lactone
• L-Gulonolactone
• L-Gulono-1,4-lactone
• X8X

• MDL： MFCD00066466
• Inchi： 1S/C6H10O6/c7-1-2(8)5-3(9)4(10)6(11)12-5/h2-5,7-10H,1H2/t2-,3-,4-,5+/m0/s1
• InChI Key： SXZYCXMUPBBULW-NEEWWZBLSA-N
• SMILES： O1C([C@H]([C@@H]([C@H]1[C@H](CO)O)O)O)=O

Computed Properties

• Exact Mass: 178.048
• Monoisotopic Mass: 178.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107A^2
• XLogP3: -2

Experimental Properties

• Density: 1.766
• Melting Point: 134-136 °C
• Boiling Point: 467.9°Cat760mmHg
• Flash Point: 201.5°C
• Refractive Index: 1.625
• PSA: 107.22000
• LogP: -3.01320

L-Galactono-1,4-lactone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： 24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones

Additional information on L-Galactono-1,4-lactone

L-Galactono-1,4-lactone (CAS No. 1668-08-2): A Comprehensive Guide to Its Properties and Applications

L-Galactono-1,4-lactone (CAS No. 1668-08-2) is a naturally occurring organic compound that plays a crucial role in biochemical processes, particularly in the biosynthesis of ascorbic acid (vitamin C). This compound has garnered significant attention in recent years due to its potential applications in nutrition, pharmaceuticals, and biotechnology. In this article, we delve into the properties, synthesis, and diverse applications of L-Galactono-1,4-lactone, while also addressing some of the most frequently searched questions about this compound.

The molecular formula of L-Galactono-1,4-lactone is C6H10O6, and it is classified as a sugar lactone. It is an intermediate in the Smirnoff-Wheeler pathway, which is the primary route for vitamin C biosynthesis in plants. Researchers have been particularly interested in this pathway because of its implications for enhancing nutritional content in crops, a topic that aligns with the growing global focus on food security and sustainable agriculture.

One of the most searched questions about L-Galactono-1,4-lactone is: "How is L-Galactono-1,4-lactone synthesized?" The compound can be produced through the oxidation of L-galactose or via enzymatic conversion from GDP-L-galactose. Recent advancements in biocatalysis and fermentation technology have made the production of L-Galactono-1,4-lactone more efficient, which is critical for its use in industrial applications.

In the pharmaceutical industry, L-Galactono-1,4-lactone is studied for its role in collagen synthesis and antioxidant defense systems. These properties make it a candidate for developing anti-aging and skin care products, which are highly sought-after in today's beauty and wellness markets. Additionally, its involvement in vitamin C production has sparked interest in its potential to boost immune system function, a topic that has become increasingly relevant in the wake of global health concerns.

Another trending question is: "What are the industrial uses of L-Galactono-1,4-lactone?" Beyond its biochemical significance, this compound is utilized in the production of specialty chemicals and as a precursor for biodegradable materials. Its compatibility with green chemistry principles makes it an attractive option for companies aiming to reduce their environmental footprint, a priority for many consumers today.

The market for L-Galactono-1,4-lactone is expected to grow, driven by increasing demand for nutraceuticals and functional foods. With the rise of personalized nutrition and health-conscious lifestyles, this compound is poised to play a pivotal role in future innovations. Researchers are also exploring its potential in biomedical applications, such as wound healing and tissue engineering, which could further expand its market reach.

For those interested in the technical aspects, L-Galactono-1,4-lactone exhibits unique spectroscopic properties, making it identifiable via NMR and mass spectrometry. These characteristics are essential for quality control in manufacturing processes, ensuring the compound meets the stringent standards required for pharmaceutical and food-grade applications.

In summary, L-Galactono-1,4-lactone (CAS No. 1668-08-2) is a versatile compound with significant implications across multiple industries. From its role in vitamin C biosynthesis to its potential in sustainable manufacturing, this molecule continues to captivate researchers and industry professionals alike. As science advances, we can expect even more innovative applications for this remarkable compound.